Cas no 1707566-52-6 (1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane)

• Product Name: 1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane
• CAS No: 1707566-52-6
• MF: C₁₈H₂₁FN₄
• MW: 312.384546995163
• CID: 4915706
• Update Time: 2025-06-18

1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane
• 1-[2-Cyclopropyl-6-(4-fluoro-phenyl)-pyrimidin-4-yl]-[1,4]diazepane

• Inchi： 1S/C18H21FN4/c19-15-6-4-13(5-7-15)16-12-17(22-18(21-16)14-2-3-14)23-10-1-8-20-9-11-23/h4-7,12,14,20H,1-3,8-11H2
• InChI Key： NWPHSVJJIPDQEA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(N=C(C2CC2)N=1)N1CCNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.7
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane

Introduction to 1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane (CAS No. 1707566-52-6) and Its Emerging Applications in Chemical Biology

1-(2-Cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane, identified by its CAS number 1707566-52-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule represents a fusion of pyrimidine and diazepam-like structural motifs, which are well-documented for their biological activity. The presence of a cyclopropyl group and a 4-fluorophenyl substituent introduces unique electronic and steric properties, making it a promising candidate for drug discovery and molecular recognition studies.

The structural framework of 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane is strategically designed to interact with biological targets. The pyrimidine core is a common scaffold in nucleoside analogs and kinase inhibitors, while the diazepane ring mimics the binding conformation of benzodiazepines, known for their anxiolytic and sedative effects. The fluorine atom at the para position of the phenyl ring enhances lipophilicity and metabolic stability, which are critical factors in drug design. Such structural features make this compound an intriguing subject for investigating its potential in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled the rational design of molecules like 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane by leveraging virtual screening and molecular docking techniques. Studies have demonstrated that this compound exhibits high affinity for certain protein targets, including kinases and transcription factors, which are implicated in various diseases such as cancer and inflammatory disorders. The cyclopropyl group, in particular, has been shown to improve binding affinity by introducing conformational rigidity that complements the active site of target proteins.

In vitro experiments have revealed that 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane exhibits inhibitory activity against several enzymes relevant to disease pathways. For instance, preliminary data suggest that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Additionally, its interaction with other signaling proteins has been explored in contexts such as apoptosis regulation and immune response modulation. These findings underscore the compound's potential as a lead molecule for developing novel therapeutic agents.

The synthesis of 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include cross-coupling reactions to establish the pyrimidine-diazepane linkage, followed by functional group manipulations to introduce the cyclopropyl and fluorophenyl moieties. Advances in transition-metal catalysis have facilitated these transformations under mild conditions, improving yield and scalability.

The pharmacokinetic profile of this compound is another area of active investigation. The combination of lipophilic and hydrophilic elements in its structure suggests favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary pharmacokinetic studies indicate that 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane exhibits reasonable bioavailability and stability in biological systems, which are essential prerequisites for further clinical development.

Future research directions include exploring derivatives of 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane to optimize potency and selectivity. Structural modifications such as varying the size or substitution pattern of the cyclopropyl group or exploring alternative heterocyclic linkers could yield compounds with enhanced biological activity. Additionally, interdisciplinary approaches combining chemistry with bioinformatics and machine learning may accelerate the discovery process by predicting novel targets and optimizing molecular properties.

The broader implications of this research extend beyond academic curiosity. The development of new chemical entities like 1-(2-cyclopropyl-6-(4-fluorophenyl)pyrimidin-4-yl)-1,4-diazepane contributes to the growing arsenal of tools available for therapeutic intervention. As our understanding of disease mechanisms deepens, compounds with tailored scaffolds such as this one will play a pivotal role in addressing unmet medical needs.